Bisbenzimide
Overview
Description
Bisbenzimide, also known as Hoechst 33342, is an organic compound used as a fluorescent stain for DNA in molecular biology applications .
Synthesis Analysis
This compound compounds can be synthesized by reacting 1,2-phenylenediamine derivatives with various aliphatic and heteroaliphatic dicarboxylic acids . Another method involves the reaction of citraconic acid with o-phenylenediamine .Molecular Structure Analysis
This compound has a complex molecular structure that includes a bibenzimidazole and a N-methylpiperazine . It tends to bind to adenine-thymine-rich regions of DNA .Chemical Reactions Analysis
This compound compounds have been found to interact with DNA . In particular, the this compound compound RO-90-7501 and its analogue MRT00210423 were found to interact with DNA .Physical and Chemical Properties Analysis
This compound has a molecular weight of 452.6 g/mol . Its molecular formula is C27H28N6O .Scientific Research Applications
Flow Cytometry in Sperm Analysis
Bisbenzimide, also known as Hoechst 33342, is utilized in flow cytometry for processing sperm cells, particularly for sex preselection. It has been studied for its effects on human spermatozoa, including motility and potential DNA mutations at varying concentrations (Watkins et al., 1996).
Neuronal Labeling
This compound is used for retrograde neuronal labeling, helping in the study of neuronal pathways. It's transported retrogradely through axons to parent cell bodies, but precautions are needed to prevent dye migration out of the cells (Bentivoglio et al., 1980).
Staining for Sperm Penetration Assays
This dye is applied in rapid staining methods for sperm penetration assays (SPA), facilitating the visual interpretation of sperm penetration and decondensation without influencing the overall SPA score or sperm-egg interaction progression (Bean et al., 1991).
Inhibition of Poxvirus Gene Expression
This compound derivatives have shown effectiveness against poxvirus infections in cell culture by blocking viral DNA replication and abrogating postreplicative intermediate and late gene transcription, presenting a potential avenue for antiviral drug development (Yakimovich et al., 2017).
Minor Groove Binding in DNA
Research has shown that this compound binds to the minor groove of DNA, aiding in understanding the molecular forces that control the binding affinities and specificities of minor groove-directed DNA binding ligands (Jin & Breslauer, 1988).
Fluorescent Counterstaining in Autoradiography
This compound serves as a fluorescent counterstain in autoradiography, especially in the central nervous system. Its use improves the interpretation of data by highlighting cellular boundaries while allowing clear visualization of autoradiographic grains (Schnell & Wessendorf, 1995).
Interaction with Chromatin
The interaction of this compound with DNA and chromatin has been studied, revealing its binding in at least two modes and its impact on DNA conformation change, which is crucial for understanding its role in cellular processes (Giartosio et al., 1984).
Protection against Ischemic Injury
Bis(7)-tacrine, related to this compound, has shown protective effects against ischemia-induced cell death and apoptosis in primary cerebral cortical astrocytes of mice, suggesting its potential in treating vascular dementia and Alzheimer's disease (Han et al., 2000).
Long-term Neuron Tracing in Transplantation Studies
This compound is used for long-term tracing of vital neurons in transplantation studies, proving its efficacy as a vital cell tracer for prolonged periods, essential in grafting experiments (Sprick, 1991).
Neuroanatomical Research
Separate populations of cells in the hypothalamus have been studied using this compound, revealing distinct neuronal pathways in the brain. This highlights its role in detailed neuroanatomical research (Swanson et al., 1980).
Fluorescence and Aggregation Studies
The fluorescence and aggregation features of this compound have been extensively studied to improve its application in DNA quantification and biological process understanding (Busto et al., 2015).
Apoptosis Induction and Topoisomerase Inhibition
Studies have shown that this compound can induce apoptosis in certain cell types and inhibit topoisomerase I activity, providing insights into its potential role in cancer research (Zhang et al., 1999).
Anterograde and Transcellular Transport Studies
Research involving the rat visual system has used this compound to study anterograde and transcellular transport, offering a method for identifying cell populations near specific neuronal pathways (Davis & McKinnon, 1982).
Enhancing Apoptosis Detection in Cell Cultures
This compound has been combined with other dyes to improve the detection of apoptosis in cell cultures, enabling more accurate and efficient evaluation methods (Landex & Kayser, 2003).
Bimodal DNA Detection
A modified this compound derivative was developed as a molecular probe for simultaneous DNA detection using both (19)F NMR and fluorescence, showcasing its versatility in molecular biology (Sakamoto et al., 2015).
Genetic Studies in Fungi
This compound gradients have been employed to purify ribosomal DNA in fungi, aiding in the study of genetic variations and methylation in different strains, crucial for understanding fungal genetics (Specht et al., 1984).
Safety Concerns in Sperm Sorting
The use of this compound in sorting X and Y spermatozoa has raised safety concerns, particularly regarding its potential effects on DNA in histone-associated regions of human spermatozoa (Gardiner-Garden, 1999).
Mechanism of Action
Target of Action
Bisbenzimide, also known as Hoechst 33342, is a fluorescent stain used in molecular biology applications . It specifically targets adenine-thymine (AT)-rich regions of double-stranded DNA . This binding to DNA is crucial for its function as a stain and its potential antiviral activity .
Mode of Action
This compound binds to the minor groove of double-stranded DNA, with a preference for sequences rich in adenine and thymine . This binding enhances the fluorescence of the compound, making it useful as a stain . In terms of antiviral activity, this compound compounds have been shown to inhibit the replication of certain viruses, such as the vaccinia virus (VACV), by affecting viral gene expression and DNA replication .
Biochemical Pathways
It is known that the compound can inhibit the replication of certain viruses by affecting their gene expression and dna replication . For instance, this compound compounds have been found to inhibit VACV late gene expression and truncate the formation of VACV replication sites .
Result of Action
The binding of this compound to AT-rich regions of DNA results in a decrease in DNA density . This property is exploited in molecular biology to separate DNA according to their AT percentage using a cesium chloride (CsCl) gradient centrifugation . In terms of antiviral activity, this compound compounds have been shown to inhibit the spread, plaque formation, and the production of infectious progeny of certain viruses .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the fluorescence intensity of Hoechst dyes, a group of compounds that includes this compound, increases with the pH of the solvent . Additionally, this compound is soluble in water and in organic solvents such as dimethyl formamide or dimethyl sulfoxide , which can influence its distribution and action in different environments.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Bisbenzimide is known to bind to adenine-thymine-rich regions of DNA . This interaction decreases the density of DNA, allowing for the separation of DNA according to their AT percentage using a cesium chloride (CsCl) gradient centrifugation . This property makes this compound a valuable tool in biochemical reactions involving DNA.
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. It is used as a tool for staining DNA and analyzing side population cells . It is a supravital DNA minor groove binder with AT selectivity . The compound’s ability to bind to DNA allows it to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with DNA. It binds to the minor groove of double-stranded DNA, specifically to adenine-thymine-rich regions . This binding can lead to changes in gene expression and can influence enzyme activation or inhibition .
Transport and Distribution
This compound is known to be membrane-permeable , suggesting that it can be transported and distributed within cells and tissues
Subcellular Localization
This compound is used for staining DNA, chromosomes, and nuclei , indicating that it localizes to the nucleus of the cell
Properties
IUPAC Name |
2-(4-ethoxyphenyl)-6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazole;trihydrate;trihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H28N6O.3ClH.3H2O/c1-3-34-21-8-4-18(5-9-21)26-28-22-10-6-19(16-24(22)30-26)27-29-23-11-7-20(17-25(23)31-27)33-14-12-32(2)13-15-33;;;;;;/h4-11,16-17H,3,12-15H2,1-2H3,(H,28,30)(H,29,31);3*1H;3*1H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKBSQULHVVNVBI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NC3=C(N2)C=C(C=C3)C4=NC5=C(N4)C=C(C=C5)N6CCN(CC6)C.O.O.O.Cl.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H37Cl3N6O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
616.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow-green powder; [Acros Organics MSDS] | |
Record name | Bisbenzimide | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/12368 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
23491-52-3 | |
Record name | 2'-(4'-ethoxyphenyl)-5-(4-methylpiperazin-1-yl)-2,5'-bis-1H-benzimidazole trihydrochloride trihydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.523 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
A: Bisbenzimide preferentially binds to the minor groove of double-stranded DNA [, , , , , ]. This binding is not through intercalation but involves at least two modes depending on the dye/DNA ratio [].
A: this compound binding is known to inhibit DNA replication and gene expression in certain viruses like poxviruses [, , ]. This inhibition is attributed to the blockage of viral DNA replication and abrogation of post-replicative intermediate and late gene transcription [, ].
ANone: The molecular formula of this compound is C27H26N6O • 3HCl, and its molecular weight is 533.91 g/mol.
A: Yes, this compound solutions are stable for extended periods (at least 16 hours) if protected from light [].
A: Yes, a study identified MRT00210423, an analogue of the this compound compound RO-90-7501, exhibiting increased anti-human cytomegalovirus activity compared to the parent compound [].
ANone: While this compound is used extensively in research, the provided articles do not mention clinical trials involving this compound. It is crucial to note that the information presented focuses primarily on its use as a research tool and in pre-clinical settings.
A: Yes, this compound has been utilized in various animal models, including studies on sperm cells in rats [], poxvirus infection in cell cultures [, ], compartment syndrome in pigs [] and rats [], and lymphocyte migration in mice []. These models have provided valuable insights into the compound's effects in biological systems.
A: While generally considered safe for research applications, this compound can exhibit toxicity at high concentrations. For instance, concentrations of 900 μM or higher were found to completely cease motility in human sperm cells []. Additionally, a study investigating its use in a chicken model found that while it did not affect fertility or penetration rates of sperm, it reduced the hatchability of fertile eggs [].
A: Yes, research demonstrates the successful encapsulation of this compound within a gold nanostar/zeolitic-imidazolate-framework-8 (ZIF-8) nanocomposite for light-triggered release inside living cells []. This approach highlights the potential for developing targeted drug delivery systems using this compound.
A: Researchers utilize various techniques to study this compound, including fluorescence microscopy [, , , , , , , , ], polymerase chain reaction (PCR) [, , ], gel electrophoresis [, , , , , , ], flow cytometry [], and intravital videomicroscopy [, ]. These methods allow for the visualization, quantification, and characterization of this compound and its interactions with biological systems.
A: Yes, several alternatives exist for DNA staining, including other fluorescent dyes like DAPI (4',6-diamidino-2-phenylindole) [, ], propidium iodide [, ], and acridine orange [, , , ], as well as non-fluorescent stains like Giemsa and safranin O [, ]. The choice of stain depends on the specific application and desired outcome.
A: this compound's properties have led to its application in various research fields. Examples include: * Cell biology: Staining and visualizing cell nuclei, distinguishing between viable and nonviable cells [, , , ], and studying cell processes like apoptosis and necrosis []. * Microbiology: Detecting and quantifying microorganisms like mycoplasmas [, , ], bacteria [], and parasites []. * Developmental biology: Studying embryo development, including cell lineage tracing and identifying the inner cell mass and trophectoderm in blastocysts [, ]. * Virology: Investigating viral infection mechanisms and screening for antiviral compounds [, , ]. * Neuroscience: Tracing neuronal pathways and mapping brain regions [, ].
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